4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole
Overview
Description
“4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole” is a chemical compound with the CAS Number: 1537445-10-5 . It has a molecular weight of 201.07 and its molecular formula is C7H9BrN2 . It is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for “4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole” is 1S/C7H9BrN2/c1-7(2-3-7)6-5(8)4-9-10-6/h4H,2-3H2,1H3,(H,9,10) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Organic Synthesis Intermediates
The compound serves as an intermediate in the synthesis of various structurally diverse bromomethyl cyclopropanes. These intermediates are valuable in creating biologically active compounds, particularly those with antibacterial, antiviral, and enzyme inhibition activities .
Agrochemicals
In the agrochemical industry, derivatives of cyclopropyl methyl bromide, which can be synthesized from “4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole”, are used. These derivatives play a crucial role in the development of new pesticides and herbicides, contributing to crop protection .
Pharmaceutical Research
The cyclopropyl group is significant in pharmaceuticals due to its biological activity. Compounds containing this group can be used to develop new drugs with potential antibacterial and antiviral properties .
Enzyme Inhibition Studies
The compound can be used in enzyme inhibition studies to understand the mechanism of action of various enzymes and to develop inhibitors that could lead to new therapeutic agents .
Fluorinated Compound Synthesis
While not directly related to “4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole”, the synthesis process of similar compounds can inform the development of fluorinated organic chemicals, which are increasingly important in various industries, including agrochemicals and pharmaceuticals .
Safety And Hazards
The safety information for “4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole” includes several hazard statements: H302, H315, H319, H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on how to handle and store the compound safely.
properties
IUPAC Name |
4-bromo-5-(1-methylcyclopropyl)-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-7(2-3-7)6-5(8)4-9-10-6/h4H,2-3H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHSMHQPNNJJNRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)C2=C(C=NN2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-3-(1-methylcyclopropyl)-1H-pyrazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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